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Compound of Interest

Compound Name: For-ala-ome
CAS No.: 32221-83-3
Cat. No.: B555846

Get Quote

Core Synthesis Strategy: An Overview

The most direct and common pathway to For-Ala-OMe involves a two-step process: the

esterification of L-Alanine to its methyl ester hydrochloride salt (H-Ala-OMe-HCI), followed by
the N-formylation of this ester. This approach is generally favored due to the commercial
availability and stability of the starting materials.
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Step 1: Esterification
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Step 2: N-Formylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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